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Abstract
This document provides a detailed protocol for the preparation of a stock solution of I-138, a

potent and reversible inhibitor of USP1-UAF1, using dimethyl sulfoxide (DMSO) as the solvent.

[1][2] Adherence to this protocol will ensure the accurate and safe preparation of a

concentrated stock solution suitable for use in a variety of in vitro and in vivo research

applications. This guide includes information on the chemical properties of I-138, necessary

materials, a step-by-step experimental protocol with calculations, and recommendations for

storage and handling.

Introduction
I-138 is an orally active small molecule inhibitor of the deubiquitinating enzyme complex USP1-

UAF1, with a reported IC50 of 4.1 nM and a Ki of 5.4 nM.[2] By inhibiting USP1-UAF1, I-138
induces the mono-ubiquitination of FANCD2 and PCNA, key proteins involved in DNA repair

pathways.[1][2] This mechanism of action makes I-138 a valuable tool for studying cellular

processes related to DNA damage response and a potential therapeutic agent, particularly in

the context of cancers with specific DNA repair deficiencies. Accurate preparation of a stock

solution is the first critical step in ensuring the reliability and reproducibility of experimental

results. DMSO is a common solvent for such compounds due to its broad solvency and

miscibility with aqueous media.[3][4]
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Chemical and Physical Properties of I-138
A summary of the key quantitative data for I-138 is presented in the table below for easy

reference.

Property Value Reference

Molecular Formula C26H23F3N4O2S [1]

Molecular Weight 492.5 g/mol [1]

Solubility in DMSO 80 mg/mL [1]

Molar Solubility in DMSO 162.44 mM [1]

Appearance Powder [1]

Health and Safety Precautions
Before handling I-138 or DMSO, it is crucial to review the Safety Data Sheet (SDS) for each

substance.

I-138: As with any chemical compound, direct contact with skin, eyes, and mucous

membranes should be avoided. Use appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and gloves.

DMSO: DMSO is a powerful solvent and can facilitate the absorption of other chemicals

through the skin.[5] It is essential to handle it with care in a well-ventilated area.

Experimental Protocol: Preparation of a 10 mM I-138
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of I-138 in DMSO. This

concentration is a common starting point for subsequent dilutions in experimental assays.

Materials and Equipment
I-138 powder
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)[1]

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation of Required Mass
To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM I-138 Stock Solution:

Mass (mg) = 10 mM x 1 mL x 492.5 g/mol / 1000

Mass (mg) = 4.925 mg

Therefore, 4.925 mg of I-138 is required to prepare 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
Weighing I-138: Carefully weigh out the calculated amount of I-138 powder using an

analytical balance. To minimize waste and ensure accuracy, it is advisable to weigh the

compound directly into the storage vial.

Adding DMSO: Add the calculated volume of DMSO to the vial containing the I-138 powder.

Dissolution:
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Tightly cap the vial.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid the process.[1]

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber vials.

Store the aliquots at -20°C or -80°C for long-term stability.[2] For short-term storage (up to

one month), -20°C is generally sufficient. For longer periods (up to six months), -80°C is

recommended.[2]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the I-138 stock solution.

Preparation Storage

Start Weigh I-138 Powder Add DMSO Dissolve (Vortex/Sonicate) Visual Inspection Aliquot into Single-Use Vials Store at -20°C or -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for I-138 stock solution preparation.

Signaling Pathway Involving USP1
The diagram below depicts the simplified signaling pathway in which USP1, the target of I-138,

is involved.
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Caption: Simplified USP1 signaling pathway.

Conclusion
This application note provides a comprehensive and detailed protocol for the preparation of an

I-138 stock solution in DMSO. By following these guidelines, researchers can ensure the

quality and consistency of their stock solutions, leading to more reliable and reproducible

experimental outcomes in the study of DNA repair and related fields. Always refer to the

specific product information sheet provided by the supplier for any lot-specific details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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